Cas no 550-52-7 (Chlorin e4)

Chlorin e4 is a chlorophyll-derived chlorin compound with notable applications in photodynamic therapy (PDT) and photosensitization research. Its structure features a porphyrin-like macrocycle with distinct absorption properties in the red and near-infrared regions, making it suitable for light-activated therapeutic and diagnostic applications. Chlorin e4 exhibits high singlet oxygen quantum yield, enhancing its efficacy in oxidative processes for targeted cell ablation. The compound is also studied for its potential in organic synthesis and as a photosensitizer in photocatalytic systems. Its stability and solubility in various solvents further support its utility in experimental and industrial settings. Chlorin e4 is valued for its precise photochemical reactivity and compatibility with biomedical applications.
Chlorin e4 structure
Chlorin e4 structure
Product Name:Chlorin e4
CAS No:550-52-7
MF:C33H36N4O4
MW:552.663348197937
CID:943277
PubChem ID:25060996
Update Time:2025-11-02

Chlorin e4 Chemical and Physical Properties

Names and Identifiers

    • 21H,23H-Porphine-7-propanoic acid, 3-carboxy-13-ethenyl-18-ethyl-7,8-dihydro-2,5,8,12,17-pentamethyl-, (7S,8S)-
    • (7S,8S)-3-carboxy-13-ethenyl-18-ethyl-7,8-dihydro-2,5,8,12,17-pentamethyl-21H,23H-Porphine-7-propanoic acid
    • Chlorin e4
    • (17S,18S)<wbr>
    • 21H,23H-p<wbr>
    • LogP
    • (17S,18S)-18-(2-carboxyethyl)-12-ethenyl-7-ethyl-3,8,13,17,20-pentamethyl-17,18-dihydroporphyrin-2-carboxylic acid
    • 21H,23H-Porphine-7-propanoic acid,3-carboxy-13-ethenyl-18-ethyl-7,8-dihydro-2,5,8,12,17-pentamethyl-,(7s,8s)-
    • CS-0185979
    • (17S,18S)-18-(2-carboxyethyl)-12-ethenyl-7-ethyl-3,8,13,17,20-pentamethyl-17,18,22,23-tetrahydroporphyrin-2-carboxylic acid
    • SCHEMBL14039063
    • HY-W127809
    • 550-52-7
    • 21H,23H-Porphine-7-propanoicacid,3-carboxy-13-ethenyl-18-ethyl-7,8-dihydro-2,5,8,12,17-pentamethyl-,(7s,8s)-
    • Inchi： 1S/C33H36N4O4/c1-8-20-15(3)23-12-25-17(5)22(10-11-29(38)39)31(36-25)19(7)32-30(33(40)41)18(6)26(37-32)14-28-21(9-2)16(4)24(35-28)13-27(20)34-23/h8,12-14,17,22,34-35H,1,9-11H2,2-7H3,(H,38,39)(H,40,41)/b23-12-,24-13-,25-12-,26-14-,27-13-,28-14-,31-19-,32-19-/t17-,22-/m0/s1
    • InChI Key： AKQWLZLQQVVKCI-XVHHMFMTSA-N
    • SMILES： OC(CC[C@@H]1C2C(C)=C3C(C(=O)O)=C(C)C(C=C4C(CC)=C(C)C(=CC5=C(C=C)C(C)=C(C=C([C@H]1C)N=2)N5)N4)=N3)=O |t:7,16,23,32|

Computed Properties

  • Exact Mass: 552.27388
  • Monoisotopic Mass: 472.236208
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 6
  • Complexity: 612
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.9
  • XLogP3: 5.5

Experimental Properties

  • Density: 1.269
  • Boiling Point: 1046.2°C at 760 mmHg
  • Flash Point: 586.5°C
  • Refractive Index: 1.621
  • PSA: 127.14

Chlorin e4 Pricemore >>

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21H,23H-Porphine-7-propanoic acid,3-carboxy-13-ethenyl-18-ethyl-7,8-dihydro-2,5,8,12,17-pentamethyl-,(7s,8s)-
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Chlorin e4 Suppliers

Amadis Chemical Company Limited
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(CAS:550-52-7)Chlorin e4
Order Number:A948783
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:02
Price ($):976.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:550-52-7)Chlorin e4
A948783
Purity:99%
Quantity:1g
Price ($):976.0
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